2,3,4,6-Tetrachlorophenol
2,3,4,6-Tetrachlorophenol
2,3,4,6-Tetrachlorophenol belongs to the class of substituted phenol compounds, which are widely used in industrial applications such as synthesis of pesticides, dyes, drugs, plastics, etc. Due to their extensive usage, they are commonly found in environmental samples as pollutants.
2,3,4,6-tetrachlorophenol appears as brown flakes or beige solid. Strong odor. (NTP, 1992)
2,3,4,6-tetrachlorophenol is a tetrachlorophenol in which the chlorines are located at positions 2, 3, 4, and 6. It has a role as a xenobiotic metabolite.
Chlorophenols are a group of chemicals that are produced by adding chlorines to phenol. Phenol is an aromatic compound derived from benzene. There are 5 basic types of chlorophenols and 19 different chlorophenols. Most chlorophenols are solid at room temperature. They have a strong, medicinal taste and smell. Small amounts can be tasted in water. Some chlorophenols are used as pesticides. Others are used in antiseptics. Small amounts are produced when water is disinfected with chlorine. They are also produced while bleaching wood pulp with chlorine to make paper.
2,3,4,6-tetrachlorophenol appears as brown flakes or beige solid. Strong odor. (NTP, 1992)
2,3,4,6-tetrachlorophenol is a tetrachlorophenol in which the chlorines are located at positions 2, 3, 4, and 6. It has a role as a xenobiotic metabolite.
Chlorophenols are a group of chemicals that are produced by adding chlorines to phenol. Phenol is an aromatic compound derived from benzene. There are 5 basic types of chlorophenols and 19 different chlorophenols. Most chlorophenols are solid at room temperature. They have a strong, medicinal taste and smell. Small amounts can be tasted in water. Some chlorophenols are used as pesticides. Others are used in antiseptics. Small amounts are produced when water is disinfected with chlorine. They are also produced while bleaching wood pulp with chlorine to make paper.
Brand Name:
Vulcanchem
CAS No.:
58-90-2
VCID:
VC20828553
InChI:
InChI=1S/C6H2Cl4O/c7-2-1-3(8)6(11)5(10)4(2)9/h1,11H
SMILES:
C1=C(C(=C(C(=C1Cl)Cl)Cl)O)Cl
Molecular Formula:
C6H2Cl4O
Molecular Weight:
231.9 g/mol
2,3,4,6-Tetrachlorophenol
CAS No.: 58-90-2
Cat. No.: VC20828553
Molecular Formula: C6H2Cl4O
Molecular Weight: 231.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2,3,4,6-Tetrachlorophenol belongs to the class of substituted phenol compounds, which are widely used in industrial applications such as synthesis of pesticides, dyes, drugs, plastics, etc. Due to their extensive usage, they are commonly found in environmental samples as pollutants. 2,3,4,6-tetrachlorophenol appears as brown flakes or beige solid. Strong odor. (NTP, 1992) 2,3,4,6-tetrachlorophenol is a tetrachlorophenol in which the chlorines are located at positions 2, 3, 4, and 6. It has a role as a xenobiotic metabolite. Chlorophenols are a group of chemicals that are produced by adding chlorines to phenol. Phenol is an aromatic compound derived from benzene. There are 5 basic types of chlorophenols and 19 different chlorophenols. Most chlorophenols are solid at room temperature. They have a strong, medicinal taste and smell. Small amounts can be tasted in water. Some chlorophenols are used as pesticides. Others are used in antiseptics. Small amounts are produced when water is disinfected with chlorine. They are also produced while bleaching wood pulp with chlorine to make paper. |
|---|---|
| CAS No. | 58-90-2 |
| Molecular Formula | C6H2Cl4O |
| Molecular Weight | 231.9 g/mol |
| IUPAC Name | 2,3,4,6-tetrachlorophenol |
| Standard InChI | InChI=1S/C6H2Cl4O/c7-2-1-3(8)6(11)5(10)4(2)9/h1,11H |
| Standard InChI Key | VGVRPFIJEJYOFN-UHFFFAOYSA-N |
| Impurities | ... Commercial grade 2,3,4,6-tetrachlorophenol contained chlorodioxin isomers at levels of 28 ppm (hexa-), 80 ppm (hepta-), and 30 ppm (octachlorodibenzo-p-dioxin) as well as chlorodibenzofurans at levels of 55 ppm (hexa-), 100 ppm (hepta-), and 25 ppm (octachlorodibenzofuran). Pentachlorophenol is an impurity in technical grade formulations of tetrachlorophenol. |
| SMILES | C1=C(C(=C(C(=C1Cl)Cl)Cl)O)Cl |
| Canonical SMILES | C1=C(C(=C(C(=C1Cl)Cl)Cl)O)Cl |
| Boiling Point | 302 °F at 15 mm Hg (NTP, 1992) 64 °C (3.0 kPa) |
| Colorform | NEEDLES FROM LIGROIN, ACETIC ACID BROWN FLAKES OR SUBLIMED MASS LIGHT BROWN MASS |
| Flash Point | 100 °C |
| Melting Point | 158 °F (NTP, 1992) 70.0 °C 70 °C |
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